Cas no 1779133-99-1 (3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride)

3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride is a chemically stable, high-purity compound primarily used in pharmaceutical research and development. Its trihydrochloride salt form enhances solubility, facilitating its application in aqueous-based reactions and biological assays. The presence of a fluorine substituent on the pyridine ring and a piperidine moiety contributes to its potential as a versatile intermediate in medicinal chemistry, particularly for designing kinase inhibitors and CNS-targeting molecules. The compound's well-defined structure and consistent quality make it suitable for structure-activity relationship (SAR) studies and lead optimization. Its technical utility lies in its role as a building block for synthesizing novel bioactive molecules with improved pharmacokinetic properties.

3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride structure

1779133-99-1 structure

Product Name:3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride

CAS No:1779133-99-1

MF:C₁₀H₁₇Cl₃FN₃

MW:304.619482755661

CID:5152382

Update Time:2025-06-08

3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride
- Inchi： 1S/C10H14FN3.3ClH/c11-9-2-1-5-13-10(9)14-8-3-6-12-7-4-8;;;/h1-2,5,8,12H,3-4,6-7H2,(H,13,14);3*1H
- InChI Key： GUIJHUXJPDSLSU-UHFFFAOYSA-N
- SMILES： C1(NC2CCNCC2)=NC=CC=C1F.[H]Cl.[H]Cl.[H]Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2

3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM511320-1g	3-Fluoro-N-(piperidin-4-yl)pyridin-2-aminetrihydrochloride	1779133-99-1	97%	1g	$542	2022-09-02

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Additional information on 3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride

Recent Advances in the Study of 3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine Trihydrochloride (CAS: 1779133-99-1)

3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride (CAS: 1779133-99-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound, with its unique structural features, has been investigated for its role in modulating various biological targets. Recent literature suggests that 3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride may exhibit activity against specific enzymes or receptors, making it a promising candidate for further development. Researchers have employed advanced synthetic techniques to optimize its yield and purity, ensuring its suitability for preclinical and clinical studies.

One of the key areas of interest is the compound's potential application in central nervous system (CNS) disorders. Preliminary studies indicate that it may interact with neurotransmitter systems, offering a new avenue for the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. Additionally, its fluorinated pyridine moiety has been linked to enhanced metabolic stability and bioavailability, which are critical factors in drug development.

Recent publications have also explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have provided insights into how modifications to the piperidine or pyridine rings can influence its binding affinity and selectivity. These findings are instrumental in guiding the design of next-generation derivatives with improved efficacy and safety profiles.

In conclusion, 3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride represents a versatile and promising compound in the realm of medicinal chemistry. Ongoing research efforts are expected to further elucidate its therapeutic potential and pave the way for its incorporation into novel drug candidates. This brief underscores the importance of continued investigation into this compound and its derivatives, as they hold significant promise for addressing unmet medical needs.